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Compound of Interest

Compound Name: PINAVERIUM BROMIDE

Cat. No.: B7970249

Get Quote

For laboratory professionals engaged in research and development, ensuring a safe

environment is paramount. This guide provides essential safety and logistical information for

the handling of pinaverium bromide, a substance classified as harmful if swallowed and

known to cause skin and serious eye irritation.[1][2][3] Adherence to these procedural steps is

critical for minimizing risk and ensuring operational integrity.

Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is necessary when handling pinaverium
bromide. This includes comprehensive protection for the eyes, face, hands, and body, as well

as respiratory protection when ventilation is inadequate.
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Protection Type Equipment Specification Rationale

Eye/Face Protection
Tight-sealing safety goggles or

a face shield.[1][4]

To prevent contact with eyes,

which can cause serious

irritation.[1][2][3]

Hand Protection
Protective, chemical-

impermeable gloves.[1][5]

To avoid skin contact, which

can cause irritation.[1][2][3]

Skin and Body Protection

Wear protective, fire/flame-

resistant, and impervious

clothing. Safety shoes are also

recommended.[1][4][5]

To protect the skin from

exposure and potential

irritation.[1][2][3]

Respiratory Protection

NIOSH/MSHA-approved

respiratory protection should

be worn if exposure limits are

exceeded or irritation is

experienced. A respiratory filter

device is suitable for brief

exposure or low pollution,

while a self-contained

breathing apparatus is

necessary for intensive or

longer exposure or in case of

fire.[1][2][3][4]

To prevent respiratory tract

irritation.[1][2][3]

Operational Plan for Handling Pinaverium Bromide
A systematic workflow ensures that pinaverium bromide is handled safely from receipt to

disposal. This plan outlines the key steps to be followed within the laboratory setting.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store the container in a tightly closed, properly labeled container in a dry, cool, and well-

ventilated place.[4][5]
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The recommended storage temperature is between -10°C and -25°C in an explosion-proof

freezer.[1][6]

Keep away from heat, sparks, flame, and strong oxidizing agents.[1][4]

Ensure it is kept out of the reach of children and unauthorized personnel.[7]

2. Handling and Preparation:

Handle in a well-ventilated area, preferably with local exhaust ventilation.[4][5]

Ensure that emergency eye wash fountains and safety showers are immediately accessible.

[1]

Wear the appropriate PPE as detailed in the table above.

Avoid the formation of dust and aerosols.[5] Do not breathe dust, mist, or spray.[1][3]

Wash hands thoroughly after handling.[3][4] Do not eat, drink, or smoke in the handling area.

[3][4]

3. In Case of a Spill:

Evacuate unnecessary personnel from the area.[1]

Wear full personal protective equipment, including respiratory protection.[3]

Prevent further leakage or spillage if it is safe to do so.[4] Do not let the chemical enter

drains or waterways.[2][5]

For solid spills, cover with a plastic sheet or tarp to minimize spreading.[4] Sweep or shovel

the material into a suitable, labeled container for disposal.[1]

Clean the contaminated surface thoroughly.[4]

4. First Aid Measures:
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If inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate

medical attention.[3][5]

In case of skin contact: Immediately wash the affected area with plenty of soap and water.

Remove contaminated clothing. Seek medical attention.[3][4][5]

In case of eye contact: Immediately flush the eyes with plenty of water for at least 15

minutes, also under the eyelids. Remove contact lenses if present and easy to do. Seek

immediate medical attention.[1][4]

If swallowed: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical

attention.[3][4][5]

Disposal Plan
Proper disposal of pinaverium bromide and its containers is crucial to prevent environmental

contamination and ensure compliance with regulations.

Disposal of waste material should be in accordance with all applicable regional, national, and

local laws and regulations.[4]

The substance may be disposed of by removing it to an authorized incinerator equipped with

an afterburner and a flue gas scrubber.[1]

Do not reuse the container.[4]

For unused or expired medicine, consider a drug take-back program if available.[8]

If a take-back program is not accessible, the medicine can be disposed of in household trash

by first mixing it with an undesirable substance like used coffee grounds, dirt, or cat litter.[8]

This mixture should then be placed in a sealed container (e.g., a resealable bag or can)

before being thrown in the trash.[8]

Never flush pinaverium bromide down the toilet or drain unless specifically instructed to do

so, as it is very toxic to aquatic life with long-lasting effects.[2][5]
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Caption: Workflow for the safe handling and disposal of pinaverium bromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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